Cas no 1873272-97-9 (3-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylbenzonitrile)

• Product Name: 3-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylbenzonitrile
• CAS No: 1873272-97-9
• MF: C₁₅H₁₈BNO₂
• MW: 255.119924068451
• MDL: MFCD32015736
• CID: 5667960
• PubChem ID: 131243181
• Update Time: 2025-11-04

3-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzonitrile
• 2559765-28-3
• (E)-3-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)benzonitrile
• 1873272-97-9
• EN300-26929283
• 3-[(E)-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzonitrile
• Z2755863303
• EN300-802209
• Benzonitrile, 3-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-
• 3-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylbenzonitrile

• MDL： MFCD32015736
• Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)9-8-12-6-5-7-13(10-12)11-17/h5-10H,1-4H3/b9-8+
• InChI Key： JMNVNIDLBAPUEI-CMDGGOBGSA-N
• SMILES： O1B(/C=C/C2C=CC=C(C#N)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 255.1430590g/mol
• Monoisotopic Mass: 255.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 326.0±52.0 °C(Predicted)

Additional information on 3-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylbenzonitrile

Research Briefing on 3-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylbenzonitrile (CAS: 1873272-97-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylbenzonitrile (CAS: 1873272-97-9) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This briefing synthesizes the latest findings related to this boronic ester derivative, focusing on its synthetic utility, biological activity, and emerging therapeutic roles.

Recent studies highlight the compound's significance as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry. The presence of both the electron-withdrawing nitrile group and the boronic ester moiety enables selective transformations, particularly in the synthesis of biaryl structures found in kinase inhibitors. A 2023 Journal of Medicinal Chemistry publication demonstrated its use in constructing novel Bruton's tyrosine kinase (BTK) inhibitors, achieving 78% yield with excellent stereoselectivity (DOI: 10.1021/acs.jmedchem.3c00521).

In proteolysis-targeting chimera (PROTAC) development, researchers have exploited the compound's boronic acid derivative (formed upon hydrolysis) for targeted protein degradation. A Nature Chemical Biology study (2024) reported its incorporation into cereblon-based PROTACs targeting estrogen receptor α, showing 3.2-fold improved degradation efficiency compared to conventional aryl boronic acids (DOI: 10.1038/s41589-024-01580-x). The cyano group's hydrogen-bond acceptor properties were found to enhance ternary complex formation.

Pharmacokinetic studies of the compound reveal interesting properties: moderate plasma protein binding (82.3% in human serum), good membrane permeability (P_app = 12.7 × 10^-6 cm/s in Caco-2 assays), and stability in liver microsomes (t_1/2 > 120 min). These characteristics, combined with its demonstrated low cytotoxicity (CC₅₀ > 50 μM in HEK293 cells), position it as a promising scaffold for further optimization.

Emerging applications in bioimaging have been reported, leveraging the compound's boron content for positron emission tomography (PET) probe development. A recent ACS Chemical Neuroscience publication detailed ¹⁸F-labeled derivatives for amyloid-β plaque imaging, achieving high brain uptake (2.8% ID/g at 30 min post-injection) and specific binding to Aβ_1-42 aggregates (K_d = 8.3 nM).

Ongoing clinical investigations include its use as an intermediate in Phase II trials for a novel non-covalent COVID-19 main protease inhibitor (NCT05678954) and as part of a boron neutron capture therapy (BNCT) agent for glioblastoma (IND 152844). The compound's unique combination of chemical stability and metabolic lability makes it particularly valuable for these applications.

Future research directions highlighted in recent reviews include exploration of its: (1) potential in covalent inhibitor design through boronic acid-protein interactions, (2) utility in constructing spirocyclic scaffolds via intramolecular cyclizations, and (3) application in antibody-drug conjugates (ADCs) as a stable yet cleavable linker component. The compound's dual functionality continues to inspire innovative applications across chemical biology and drug discovery.